Cas no 1014069-59-0 (3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole)

• Product name: 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
• CAS No: 1014069-59-0
• MF: C₂₂H₂₁F₂N₃O₂
• MW: 397.417852163315
• CID: 5990741
• PubChem ID: 16925830

3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
• Methanone, [3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-1H-pyrazol-4-yl]-1-pyrrolidinyl-
• [3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]pyrazol-4-yl]-pyrrolidin-1-ylmethanone
• F2382-0646
• (1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(pyrrolidin-1-yl)methanone
• AKOS024644858
• 1014069-59-0

• Inchi： 1S/C22H21F2N3O2/c23-18-7-3-5-16(11-18)13-27-14-20(22(28)26-9-1-2-10-26)21(25-27)29-15-17-6-4-8-19(24)12-17/h3-8,11-12,14H,1-2,9-10,13,15H2
• InChI Key： FEOZURHDFCFNBT-UHFFFAOYSA-N
• SMILES： C(C1=CN(CC2=CC=CC(F)=C2)N=C1OCC1=CC=CC(F)=C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 397.16018325g/mol
• Monoisotopic Mass: 397.16018325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų

Additional information on 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole

3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole: A Comprehensive Overview

The compound 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole, identified by the CAS number 1014069-59-0, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its intricate structure and diverse functional groups, has garnered considerable attention in both academic and industrial research. The integration of a pyrazole ring with fluorinated aromatic substituents and a pyrrolidine moiety offers unique properties that make it a promising candidate for various applications, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively explored. Researchers have employed advanced computational techniques, including molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with its target proteins. These studies have revealed that the fluorinated phenyl groups play a crucial role in enhancing the molecule's affinity and selectivity towards specific receptors.

The synthesis of 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. The incorporation of fluorine atoms into the aromatic rings is achieved through nucleophilic aromatic substitution, while the pyrazole core is constructed via cyclization reactions under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has further streamlined the synthesis, enabling higher yields and improved purity levels.

In terms of pharmacokinetic properties, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have demonstrated moderate oral bioavailability and minimal hepatic metabolism, making it a viable candidate for systemic drug delivery. Additionally, its metabolic stability has been assessed using in vitro assays with human liver microsomes, revealing limited susceptibility to major cytochrome P450 enzymes.

The application of this compound extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers on various substrates has been investigated for potential use in nanotechnology applications. Researchers have explored its utility as a building block for constructing functional surfaces with tailored electronic properties, which could find applications in sensors and electronic devices.

From an environmental perspective, the ecological impact of CAS 1014069-59-0 has been evaluated through acute toxicity tests on aquatic organisms. Results indicate low toxicity levels, suggesting that this compound poses minimal risk to aquatic ecosystems under standard usage conditions. However, further long-term studies are recommended to fully assess its environmental footprint.

In conclusion, 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-4-(pyrrolidine-1-carbonyl)-1H-pyrazole stands as a testament to the progress in heterocyclic chemistry and its interdisciplinary applications. With ongoing research focusing on optimizing its biological activity and exploring novel synthetic pathways, this compound continues to be a focal point in scientific innovation.